Cas no 10208-67-0 (3,7,11-Trimethyldodeca-1,10-diene-3,7-diol)

3,7,11-Trimethyldodeca-1,10-diene-3,7-diol structure
10208-67-0 structure
Product Name:3,7,11-Trimethyldodeca-1,10-diene-3,7-diol
CAS No:10208-67-0
MF:C15H28O2
MW:240.381625175476
CID:185666
Update Time:2024-02-29

3,7,11-Trimethyldodeca-1,10-diene-3,7-diol Chemical and Physical Properties

Names and Identifiers

    • 1,10-Dodecadiene-3,7-diol,3,7,11-trimethyl- (8CI,9CI)
    • Caparrapidiol(7CI)
    • 3,7,11-Trimethyl-1,10-dodecadiene-3,7-diol
    • Caparrapidiol
    • 3,7,11-Trimethyldodeca-1,10-diene-3,7-diol
    • Inchi: 1S/C15H28O2/c1-6-14(4,16)11-8-12-15(5,17)10-7-9-13(2)3/h6,9,16-17H,1,7-8,10-12H2,2-5H3
    • InChI Key: WNMPAKAQHSXIKK-UHFFFAOYSA-N
    • SMILES: OC(C)(CC/C=C(\C)/C)CCCC(C=C)(C)O

Computed Properties

  • Exact Mass: 240.209
  • Monoisotopic Mass: 240.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 3.287
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